Cas no 63499-93-4 (N-(2-oxo-1-phenylpropyl)acetamide)

• Product Name: N-(2-oxo-1-phenylpropyl)acetamide
• CAS No: 63499-93-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD03411412
• CID: 3339820
• PubChem ID: 12647158
• Update Time: 2025-06-13

N-(2-oxo-1-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-(2-OXO-1-PHENYLPROPYL)-
• N-(2-oxo-1-phenylpropyl)acetamide
• SCHEMBL5744468
• 63499-93-4

• MDL： MFCD03411412
• Inchi： 1S/C11H13NO2/c1-8(13)11(12-9(2)14)10-6-4-3-5-7-10/h3-7,11H,1-2H3,(H,12,14)
• InChI Key： JJWYZVRWPKYPBT-UHFFFAOYSA-N
• SMILES： O=C(C)C(C1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on N-(2-oxo-1-phenylpropyl)acetamide

Professional Introduction to N-(2-oxo-1-phenylpropyl)acetamide (CAS No. 63499-93-4)

N-(2-oxo-1-phenylpropyl)acetamide, a compound with the chemical formula C₁₁H₁₃O₂, is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, 63499-93-4, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a phenyl group and an acetoamide moiety makes it a versatile scaffold for drug design and development.

The synthesis of N-(2-oxo-1-phenylpropyl)acetamide involves multi-step organic reactions, typically starting from readily available precursors such as phenylacetic acid derivatives. The key step in its synthesis is the formation of the amide bond between the carboxylic acid group of phenylacetic acid and the amine group of 2-oxoethylamine. Advanced catalytic methods, including transition metal-catalyzed reactions, have been employed to enhance yield and purity. These synthetic approaches align with the growing emphasis on green chemistry principles, ensuring minimal environmental impact.

In recent years, N-(2-oxo-1-phenylpropyl)acetamide has been explored for its pharmacological properties. Its structural motif is reminiscent of bioactive molecules known for their analgesic, anti-inflammatory, and neuroprotective effects. Preliminary in vitro studies have suggested that this compound may interact with specific biological targets, potentially making it a lead candidate for further pharmacological investigation. The phenyl ring, in particular, is a common feature in many pharmacologically active agents due to its ability to modulate receptor binding affinity and selectivity.

The acetoamide functional group in N-(2-oxo-1-phenylpropyl)acetamide contributes to its solubility and bioavailability, which are critical factors in drug development. Additionally, the compound's stability under various conditions makes it suitable for formulation into different pharmaceutical dosage forms. Researchers have also examined its compatibility with other therapeutic agents, suggesting potential synergistic effects when combined with existing treatments.

One of the most exciting aspects of N-(2-oxo-1-phenylpropyl)acetamide is its potential role in addressing neurological disorders. The phenyl group's ability to cross the blood-brain barrier and interact with central nervous system receptors has been well-documented. Recent studies have indicated that similar compounds may have neuroprotective properties, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate these mechanisms and translate these findings into clinical applications.

The compound's versatility extends to its use as an intermediate in the synthesis of more complex molecules. Chemists have leveraged N-(2-oxo-1-phenylpropyl)acetamide to create novel derivatives with enhanced pharmacological profiles. These derivatives often exhibit improved efficacy or reduced side effects compared to their parent compounds. The ability to modify the structure of this molecule while retaining its core pharmacophore opens up numerous possibilities for drug discovery.

In conclusion, N-(2-oxo-1-phenylpropyl)acetamide (CAS No. 63499-93-4) is a compound of significant interest in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers investigating new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.